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Compound of Interest

4-(Aminomethyl)-3-
Compound Name:
methylbenzonitrile

cat. No.: B1288000

Technical Data for 4-(Aminomethyl)-3-
methylbenzonitrile

This technical guide provides the molecular formula and molecular weight for 4-
(Aminomethyl)-3-methylbenzonitrile. The information presented is based on the chemical
structure derived from its IUPAC name, as this compound is not widely available in commercial
chemical databases.

Chemical Properties

The fundamental molecular properties of 4-(Aminomethyl)-3-methylbenzonitrile have been
calculated and are summarized in the table below.

Property Value

Molecular Formula CoH10N2

Molecular Weight 146.19 g/mol
Methodology

Structure Determination and Formula Calculation
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The chemical structure of 4-(Aminomethyl)-3-methylbenzonitrile was deduced from its
name:

e Benzonitrile: A benzene ring attached to a cyano (-C=N) group.

¢ 3-methyl: A methyl (-CHs) group at the 3rd position of the benzene ring relative to the cyano
group.

e 4-(Aminomethyl): An aminomethyl (-CH2NH:2) group at the 4th position of the benzene ring.
Based on this structure, an atom count was performed to determine the molecular formula:

e Carbon (C): 6 in the benzene ring, 1 in the cyano group, 1 in the methyl group, and 1 in the
aminomethyl group, for a total of 9.

e Hydrogen (H): 3 on the benzene ring, 3 on the methyl group, and 4 on the aminomethyl
group (-CHzNH2), for a total of 10.

o Nitrogen (N): 1 in the cyano group and 1 in the amino group, for a total of 2.

This results in the molecular formula CoH1oN2.

Molecular Weight Calculation

The molecular weight was calculated using the atomic weights of the constituent elements:
e Carbon: 12.011 u

e Hydrogen: 1.008 u

e Nitrogen: 14.007 u

The calculation is as follows: (9 x 12.011) + (10 x 1.008) + (2 x 14.007) = 146.193 g/mol .

Logical Relationship Diagram

The following diagram illustrates the logical workflow from the chemical name to its molecular
properties.
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Chemical Name:
4-(Aminomethyl)-3-methylbenzonitrile

'

Structural Analysis
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Atom Count
C:9,H:10,N: 2
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CoH1oN2

(Atomic Weight Summatior)
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146.19 g/mol

Click to download full resolution via product page

Caption: Derivation of molecular formula and weight.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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